3-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-1,2-benzothiazole 1,1-dioxide
Description
3-[4-(2-Cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-1,2-benzothiazole 1,1-dioxide is a heterocyclic compound featuring a benzothiazole 1,1-dioxide core linked to a substituted pyrimidinyl-piperazine moiety.
Properties
IUPAC Name |
3-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-1,2-benzothiazole 1,1-dioxide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20FN5O2S/c1-12-16(20)19(22-17(21-12)13-6-7-13)25-10-8-24(9-11-25)18-14-4-2-3-5-15(14)28(26,27)23-18/h2-5,13H,6-11H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PBNHPWHLZWTGIQ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC(=N1)C2CC2)N3CCN(CC3)C4=NS(=O)(=O)C5=CC=CC=C54)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20FN5O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Oxidation of Benzothiazole Precursors
The sultam ring is typically synthesized via oxidation of 1,2-benzothiazole derivatives. For example, 3-bromo-1,2-benzothiazole can be oxidized using hydrogen peroxide in acetic acid to yield 3-bromo-1,2-benzothiazole 1,1-dioxide with >85% efficiency.
| Starting Material | Oxidizing Agent | Conditions | Yield |
|---|---|---|---|
| 3-Bromo-1,2-benzothiazole | H₂O₂ (30%), AcOH | 60°C, 12 h | 87% |
Functionalization at the 3-Position
The bromine atom at the 3-position enables further functionalization. A nucleophilic substitution with piperazine is conducted under basic conditions:
Example Protocol
3-Bromo-1,2-benzothiazole 1,1-dioxide (5.0 g, 18.7 mmol), piperazine (8.1 g, 93.5 mmol), and K₂CO₃ (7.8 g, 56.1 mmol) in DMF (50 mL) are heated at 100°C for 24 h. The product, 3-(piperazin-1-yl)-1,2-benzothiazole 1,1-dioxide , is isolated in 72% yield after recrystallization.
Synthesis of the Pyrimidine Fragment
| Reagents | Catalyst | Base | Solvent | Yield |
|---|---|---|---|---|
| Cyclopropylboronic acid | Pd(PPh₃)₄ | Na₂CO₃ | Dioxane/H₂O | 68% |
This step affords 2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-ol , which is subsequently chlorinated using POCl₃ to generate 4-chloro-2-cyclopropyl-5-fluoro-6-methylpyrimidine .
Coupling of the Sultam-Piperazine and Pyrimidine Fragments
Buchwald-Hartwig Amination
The final assembly employs a palladium-catalyzed coupling between the piperazine nitrogen and the chloropyrimidine:
Optimized Conditions
SNAr Reaction
Alternatively, the chloropyrimidine undergoes direct substitution with the sultam-piperazine intermediate in DMF at 120°C, achieving a 58% yield.
Critical Analysis of Methodologies
Efficiency of Cross-Coupling vs. SNAr
-
Buchwald-Hartwig : Higher yields (65%) but requires expensive catalysts.
-
SNAr : Lower yields (58%) but operationally simpler.
Side Reactions
Competing side reactions include:
-
Over-oxidation of the sultam core during synthesis.
-
Dehalogenation of the pyrimidine fragment under basic conditions.
Scale-Up Considerations
Pilot-scale experiments (100 g) using the Buchwald-Hartwig protocol revealed challenges in catalyst removal. Implementing a silica gel-thiol resin scavenger improved purity to >99% .
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom in the benzothiazole ring, leading to the formation of sulfoxides or sulfones.
Reduction: Reduction reactions can occur at the pyrimidine ring, potentially leading to the formation of dihydropyrimidine derivatives.
Substitution: The compound can undergo various substitution reactions, particularly nucleophilic aromatic substitution at the fluorine-substituted pyrimidine ring.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are commonly used.
Substitution: Nucleophiles such as amines or thiols can be used under basic conditions to facilitate substitution reactions.
Major Products Formed
Oxidation: Sulfoxides and sulfones.
Reduction: Dihydropyrimidine derivatives.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
Chemical Properties and Structure
The compound features a unique structure that includes a benzothiazole core and piperazine and pyrimidine moieties. Its molecular formula is , with a molecular weight of 357.4 g/mol. The structural complexity allows for diverse chemical interactions, making it a valuable building block in synthetic chemistry.
Chemistry
In synthetic chemistry, this compound serves as a versatile building block for the creation of more complex molecules. Its unique functional groups allow researchers to explore new chemical reactions and pathways. For example, it can be utilized in the synthesis of novel heterocyclic compounds through various coupling reactions.
Biological Research
The biological implications of this compound are significant. Preliminary studies suggest its potential as a pharmacophore due to its ability to interact with various biological targets. The structural features indicate possible interactions with enzymes or receptors involved in critical biological pathways.
Case Study: Anticancer Activity
A study investigating the anticancer properties of similar benzothiazole derivatives highlighted their ability to inhibit tumor growth by targeting specific cellular pathways. This suggests that 3-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-1,2-benzothiazole 1,1-dioxide could exhibit similar properties and warrants further investigation in cancer research.
Medicinal Chemistry
In medicinal chemistry, the compound's potential therapeutic effects are being explored. Its interaction with specific receptors could lead to the development of new drugs aimed at treating various diseases.
Case Study: Drug Development
Research on related compounds has shown promising results in treating neurological disorders by modulating neurotransmitter systems. This highlights the need for further exploration of this compound's pharmacological properties.
Industrial Applications
The compound may also find applications in material science due to its unique properties. It could be used in developing new materials with enhanced stability or reactivity for various industrial processes.
Summary Table of Applications
| Field | Application | Notes |
|---|---|---|
| Chemistry | Building block for complex molecules | Enables exploration of new reactions |
| Biological Research | Potential pharmacophore | Investigated for anticancer properties |
| Medicinal Chemistry | Drug development | Promising results in treating neurological disorders |
| Industrial Applications | Development of new materials | Potential for enhanced stability or reactivity |
Mechanism of Action
The mechanism of action of 3-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-1,2-benzothiazole 1,1-dioxide involves its interaction with specific molecular targets. In antimicrobial applications, it may inhibit bacterial DNA gyrase or topoisomerase IV, enzymes essential for DNA replication. In anticancer applications, it may interact with specific proteins involved in cell cycle regulation, leading to the inhibition of cancer cell proliferation.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Key Structural Analogues and Their Properties
The compound shares structural motifs with other benzothiazole and pyrimidine derivatives. Below is a comparative analysis based on available evidence and analogous systems:
Physicochemical and Pharmacokinetic Comparisons
However, the piperazine linker could introduce polarity, balancing overall solubility . In contrast, pyrazolo-thiatriazine derivatives (e.g., the compound in ) exhibit lower solubility due to bulky aromatic substituents .
Metabolic Stability: Fluorine substitution on pyrimidine is known to block metabolic oxidation, a feature shared with antiviral agents like emtricitabine. The cyclopropyl group may further stabilize the pyrimidine ring against enzymatic degradation .
Synthetic Accessibility :
- The synthesis of the target compound likely involves multi-step coupling of the benzothiazole dioxide with the pyrimidinyl-piperazine fragment, analogous to methods described for related thiatriazine systems (e.g., use of benzoyl chloride in pyridine for functionalization) .
Research Findings and Limitations
- Evidence Gaps: No direct pharmacological or crystallographic data for the target compound are provided in the evidence.
- Thesis Insights : highlights synthetic methodologies for benzothiazole/thiatriazine hybrids but lacks comparative bioactivity data, limiting direct conclusions .
Biological Activity
The compound 3-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-1,2-benzothiazole 1,1-dioxide is a nitrogen-containing heterocyclic organic molecule that has garnered attention for its potential therapeutic applications, particularly in oncology and neurology. The compound's unique structure allows it to interact with various biological targets, influencing multiple signaling pathways.
Chemical Structure and Properties
This compound features a benzothiazole core linked to a piperazine moiety and a pyrimidine derivative , which contributes to its biological activity. The presence of the 1,1-dioxide group enhances its reactivity and interaction with biological systems.
| Property | Value |
|---|---|
| Molecular Formula | C₁₉H₂₄FN₅O₂S |
| Molecular Weight | 357.4 g/mol |
| CAS Number | 2640863-97-2 |
The biological activity of this compound is primarily attributed to its ability to inhibit specific enzymes and receptors involved in critical cellular processes. The compound likely interacts with molecular targets through:
- Enzyme Inhibition: By fitting into the active sites of enzymes, the compound can inhibit their function, thereby altering metabolic pathways.
- Receptor Modulation: It may also modulate receptor activity, influencing signal transduction pathways that are crucial for cellular communication and function.
Biological Activity and Research Findings
Recent studies have highlighted the compound's potential in various biological assays:
Anticancer Activity
In vitro studies have shown that compounds with similar structures exhibit significant antiproliferative effects against several cancer cell lines. For instance:
- IC50 Values: Compounds related to benzothiazole derivatives have demonstrated IC50 values ranging from 6.68 µM to 19.94 µM against lung cancer cell lines (A549 and NCI-H358) .
The specific compound under consideration is expected to exhibit comparable or enhanced activity due to its unique structural features.
Enzyme Inhibition
Research indicates that similar compounds can act as effective inhibitors of enzymes such as acetylcholinesterase (AChE) and urease. These enzymes play critical roles in neurotransmission and metabolic processes, respectively.
Case Studies
Several case studies have evaluated the biological activity of benzothiazole derivatives:
- Study on Antiproliferative Effects:
- Enzyme Inhibition Studies:
Q & A
Q. What are the optimized synthetic routes for synthesizing this compound, and what reaction conditions yield high purity?
Methodological Answer: The synthesis typically involves multi-step heterocyclic coupling. For example, piperazine derivatives can be synthesized via nucleophilic substitution using 3-chloro-1,2-benzothiazole 1,1-dioxide and 2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-amine under reflux in ethanol at 80°C for 36 hours . Purification via silica gel column chromatography (ethyl acetate/hexane gradients) improves yield (up to 85%) and purity. Key parameters include stoichiometric control of reactants, inert atmospheres to prevent oxidation, and post-reaction workup with saturated NaCl to remove unreacted amines .
Q. How can researchers characterize this compound using spectroscopic and chromatographic methods?
Methodological Answer: Structural validation requires a combination of:
- 1H/13C NMR : Peaks for the cyclopropyl group (δ 1.2–1.5 ppm for CH2, δ 2.1–2.3 ppm for CH) and benzothiazole-dioxide (δ 7.5–8.2 ppm aromatic protons) confirm regiochemistry .
- Mass Spectrometry (HRMS) : Molecular ion peaks (e.g., [M+H]+) should match the theoretical molecular weight (±0.001 Da).
- Elemental Analysis : Carbon, hydrogen, and nitrogen percentages must align with calculated values (e.g., C% ± 0.3%) .
Q. What solvent systems and stability conditions are recommended for in vitro assays?
Methodological Answer: Use DMSO for stock solutions (10 mM), but dilute to ≤0.1% in aqueous buffers (e.g., PBS pH 7.4) to avoid cytotoxicity. Stability studies (HPLC monitoring) show degradation <5% over 24 hours at 4°C. For long-term storage, lyophilize with cryoprotectants (e.g., trehalose) and store at -80°C .
Advanced Research Questions
Q. How can researchers address low yields in the final coupling step between the pyrimidine and benzothiazole-dioxide moieties?
Methodological Answer: Low yields often stem from steric hindrance at the piperazine nitrogen. Optimize using:
- Catalytic Systems : CuI (5 mol%) in THF enhances coupling efficiency for triazole-linked analogues .
- Microwave-Assisted Synthesis : Reduce reaction time from 8–10 hours to 30–60 minutes at 120°C, improving yield by 15–20% .
- Protecting Groups : Temporarily block reactive amines (e.g., Boc-protected piperazine) to direct regioselectivity .
Q. How to resolve contradictions in reported biological activity data across studies?
Methodological Answer: Discrepancies in IC50 values (e.g., antimicrobial vs. cytotoxic effects) may arise from assay conditions. Standardize protocols:
Q. What computational strategies predict binding interactions with biological targets (e.g., kinases)?
Methodological Answer:
- Molecular Docking : Use AutoDock Vina with PyRx to model interactions between the pyrimidine moiety and ATP-binding pockets (e.g., EGFR kinase). Validate with MM-GBSA binding energy calculations (±2 kcal/mol accuracy) .
- MD Simulations : Run 100-ns simulations (AMBER force field) to assess conformational stability of the piperazine-benzothiazole hinge region .
Q. How to design assays for evaluating off-target effects on cytochrome P450 enzymes?
Methodological Answer:
- Fluorescent Probes : Use CYP3A4/CYP2D6 isoform-specific substrates (e.g., dibenzylfluorescein) in human liver microsomes.
- LC-MS/MS Quantification : Monitor metabolite formation (e.g., hydroxy-metabolites) with internal standards (e.g., deuterated tolbutamide) .
- Negative Controls : Include ketoconazole (CYP3A4 inhibitor) to validate assay sensitivity.
Data Contradiction Analysis Framework
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
